Cas no 2320850-87-9 (3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one)

• Product Name: 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• CAS No: 2320850-87-9
• MF: C₁₈H₂₁BrN₄O
• MW: 389.289542913437
• CID: 5340732
• Update Time: 2025-07-17

3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(2-bromophenyl)propan-1-one
• 3-(2-bromophenyl)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

• Inchi： 1S/C18H21BrN4O/c19-17-4-2-1-3-13(17)5-8-18(24)23-14-6-7-15(23)10-16(9-14)22-12-20-11-21-22/h1-4,11-12,14-16H,5-10H2
• InChI Key： LXDBOWJQIFMSAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N1C2CC(CC1CC2)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• XLogP3: 3.2
• Topological Polar Surface Area: 51

Additional information on 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

Comprehensive Overview of 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS No. 2320850-87-9)

The compound 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS No. 2320850-87-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a bromophenyl group, a 1,2,4-triazole ring, and an 8-azabicyclo[3.2.1]octane scaffold makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and infectious diseases.

One of the most frequently searched questions related to this compound is its synthetic pathway and mechanism of action. The presence of the 1,2,4-triazole moiety is particularly noteworthy, as this heterocycle is known for its broad-spectrum biological activity, including antimicrobial, antifungal, and anti-inflammatory properties. The 8-azabicyclo[3.2.1]octane core further enhances its potential as a CNS-active agent, given its structural similarity to tropane alkaloids, which are often used in neurological therapeutics. This dual functionality positions the compound as a subject of intense study in medicinal chemistry and pharmacology.

In recent years, the demand for highly selective and efficient synthetic methods for such complex molecules has surged, driven by advancements in AI-driven drug design and computational chemistry. Researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling to predict the compound's interactions with biological targets. This approach aligns with the growing trend of precision medicine, where tailored therapeutics are designed for specific patient populations. The bromine atom in the 2-bromophenyl group also offers opportunities for further functionalization, making the compound a versatile intermediate in organic synthesis.

Another hot topic in the scientific community is the compound's potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, the 1,2,4-triazole derivatives have emerged as a promising class of compounds due to their ability to inhibit key microbial enzymes. The combination of this moiety with the azabicyclo[3.2.1]octane framework could lead to novel antibiotics with improved efficacy and reduced side effects. This aligns with the broader goal of sustainable healthcare, where innovative solutions are needed to combat global health challenges.

From an industrial perspective, the scalability of synthesizing 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one is a critical consideration. Recent advancements in flow chemistry and catalytic processes have enabled more efficient production of such complex molecules, reducing waste and improving yields. This is particularly relevant given the increasing emphasis on green chemistry and environmentally friendly manufacturing practices. Companies specializing in custom synthesis and contract research are actively exploring these methods to meet the growing demand for high-purity intermediates.

In summary, 3-(2-bromophenyl)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS No. 2320850-87-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its unique structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of CNS therapeutics and antimicrobial development. As scientific and industrial interest continues to grow, this compound is poised to play a significant role in the next generation of pharmaceutical innovations.